Cas no 1391194-39-0 (3-Fluoro Prasugrel)

• Product Name: 3-Fluoro Prasugrel
• CAS No: 1391194-39-0
• MF: C₂₀H₂₀FNO₃S
• MW: 373.441107749939
• CID: 854845
• Update Time: 2026-04-29

3-Fluoro Prasugrel Chemical and Physical Properties

Names and Identifiers

• 5-(2-Cyclopropyl-1-(3-fluorophenyl)-2-oxoethyl)-4,5,6,7-tetrahydrothieno[3,2-c]pyridin-2-yl acetate
• 2-[2-(acetyloxy)-6,7-dihydrothieno[3,2-c]pyridin-5(4H)-yl]-1-cyclopropyl-2-(3-fluorophenyl)Ethanone
• Prasugrel Impurity II
• 3-Fluoro Prasugrel

Additional information on 3-Fluoro Prasugrel

Recent Advances in 3-Fluoro Prasugrel (CAS: 1391194-39-0) Research: A Comprehensive Review

3-Fluoro Prasugrel (CAS: 1391194-39-0) is a fluorinated analog of the well-known antiplatelet drug Prasugrel, which is widely used for the prevention of thrombotic events in patients with acute coronary syndromes. Recent studies have focused on the synthesis, pharmacological properties, and potential therapeutic applications of this novel compound. This research brief aims to provide an overview of the latest findings related to 3-Fluoro Prasugrel, highlighting its chemical characteristics, biological activity, and clinical relevance.

The synthesis of 3-Fluoro Prasugrel involves the introduction of a fluorine atom at the 3-position of the thienopyridine ring, a modification that has been shown to influence the compound's metabolic stability and binding affinity to the P2Y12 receptor. Recent studies have demonstrated that this fluorination enhances the drug's inhibitory effect on platelet aggregation while maintaining a favorable safety profile. Advanced analytical techniques, including NMR spectroscopy and mass spectrometry, have been employed to characterize the compound's structure and purity, confirming its identity as CAS: 1391194-39-0.

Pharmacokinetic studies of 3-Fluoro Prasugrel have revealed improved metabolic stability compared to its parent compound, Prasugrel. The fluorinated derivative exhibits reduced susceptibility to cytochrome P450-mediated metabolism, leading to a more predictable pharmacokinetic profile. This property is particularly advantageous in clinical settings where inter-individual variability in drug response can pose significant challenges. Furthermore, in vitro and in vivo studies have shown that 3-Fluoro Prasugrel maintains potent antiplatelet activity, with IC50 values comparable to those of Prasugrel.

Recent preclinical investigations have explored the potential of 3-Fluoro Prasugrel in various therapeutic contexts beyond its primary indication for cardiovascular diseases. For instance, researchers have investigated its efficacy in preventing stent thrombosis and reducing ischemic events in animal models of stroke. Additionally, the compound's mechanism of action has been further elucidated through molecular docking studies, which have provided insights into its interactions with the P2Y12 receptor at the atomic level.

Despite these promising findings, challenges remain in the development of 3-Fluoro Prasugrel as a therapeutic agent. Current research efforts are focused on optimizing its formulation to improve bioavailability and investigating potential drug-drug interactions. Regulatory considerations and the need for comprehensive clinical trials also present hurdles that must be addressed before this compound can advance to market approval.

In conclusion, 3-Fluoro Prasugrel (CAS: 1391194-39-0) represents a promising advancement in antiplatelet therapy, with potential benefits over existing treatments. Ongoing research continues to uncover new aspects of its pharmacology and therapeutic potential, positioning it as a compound of significant interest in the field of cardiovascular medicine. Future studies will be crucial in determining its clinical utility and safety profile in human populations.